54-19-3

2,5,6-Triaminopyrimidine-4(3H)-thione

Usually In Stock

• CAS RN:
• 54-19-3

• Formula:
• C4H7N5S

• InChI:
• InChI=1S/C4H7N5S/c5-1-2(6)8-4(7)9-3(1)10/h5H2,(H5,6,7,8,9,10)

• InChIKey:
• BKWNMYAKKPLPFE-UHFFFAOYSA-N

• 2,5,6-Triaminopyrimidine-4(3H)-thione is a useful research compound. Its molecular formula is C4H7N5S and its molecular weight is 157.2 g/mol. The purity is usually 95%.

4-(1H-Benzo[d][1,2,3]triazol-1-yl)butanoic acid

In Stock

• CAS RN:
• 654-19-3

• Formula:
• C10H11N3O2

• InChI:
• InChI=1S/C10H11N3O2/c14-10(15)6-3-7-13-9-5-2-1-4-8(9)11-12-13/h1-2,4-5H,3,6-7H2,(H,14,15)

• InChIKey:
• HGBQMURNSXYASM-UHFFFAOYSA-N

• 4-(1H-Benzo[d][1,2,3]triazol-1-yl)butanoic acid is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.217. The purity is usually 95%.

Decyl propionate

• CAS RN:
• 5454-19-3

• Formula:
• C13H26O2

• InChI:
• InChI=1S/C13H26O2/c1-3-5-6-7-8-9-10-11-12-15-13(14)4-2/h3-12H2,1-2H3

• InChIKey:
• HUOYUOXEIKDMFT-UHFFFAOYSA-N

• , also known as decyl propanoate or fema 2369, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. has a cognac, ether, and fatty taste.

2-[2-[(Z)-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid

• CAS RN:
• 92554-19-3

• Formula:
• C15H13NO4S2

• InChI:
• InChI=1S/C15H13NO4S2/c1-2-7-16-14(19)12(22-15(16)21)8-10-5-3-4-6-11(10)20-9-13(17)18/h2-6,8H,1,7,9H2,(H,17,18)/b12-8-

• InChIKey:
• DTMDNGZSIMSHAK-WQLSENKSSA-N

• 2-[2-[(Z)-(4-oxo-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetic acid is a useful research compound. Its molecular formula is C15H13NO4S2 and its molecular weight is 335.4 g/mol. The purity is usually 95%.

2-Cyclopenten-1-one, 3,4-dihydroxy-5-(3-methylbutyl)-2-(3-methyl-1-oxobutyl)-4-(4-methyl-1-oxopentyl)-, (4R,5S)-rel-

• CAS RN:
• 26054-19-3

• Formula:
• C21H34O5

• InChI:
• InChI=1S/C21H34O5/c1-12(2)7-9-15-19(24)18(16(22)11-14(5)6)20(25)21(15,26)17(23)10-8-13(3)4/h12-15,25-26H,7-11H2,1-6H3/t15-,21+/m1/s1

• InChIKey:
• JIZQRWKUYFNSDM-VFNWGFHPSA-N

• 2-Cyclopenten-1-one, 3,4-dihydroxy-5-(3-methylbutyl)-2-(3-methyl-1-oxobutyl)-4-(4-methyl-1-oxopentyl)-, (4R,5S)-rel- is a useful research compound. Its molecular formula is C21H34O5 and its molecular weight is 366.5 g/mol. The purity is usually 95%.

1-(3-Cyanophenyl)-3,3-dimethylurea

Usually In Stock

• CAS RN:
• 71754-19-3

• Formula:
• C10H11N3O

• InChI:
• InChI=1S/C10H11N3O/c1-13(2)10(14)12-9-5-3-4-8(6-9)7-11/h3-6H,1-2H3,(H,12,14)

• InChIKey:
• ZDWFQUORZLHJSX-UHFFFAOYSA-N

• 1-(3-Cyanophenyl)-3,3-dimethylurea is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21. The purity is usually 95%.

Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-phenyl-

In Stock

• CAS RN:
• 21454-19-3

• Formula:
• C28H18O5

• InChI:
• InChI=1S/C28H18O5/c29-25(19-7-3-1-4-8-19)27(31)21-11-15-23(16-12-21)33-24-17-13-22(14-18-24)28(32)26(30)20-9-5-2-6-10-20/h1-18H

• InChIKey:
• FCZHLLCAHJUHAZ-UHFFFAOYSA-N

• Ethanedione, 1,1'-(oxydi-4,1-phenylene)bis[2-phenyl- is a useful research compound. Its molecular formula is C28H18O5 and its molecular weight is 434.4 g/mol. The purity is usually 95%.

2,6-Dichloro-1,7-dimethylpyrazolo[1,2-a]pyrazole-3,5-dione

In Stock

• CAS RN:
• 68654-19-3

• Formula:
• C8H6Cl2N2O2

• InChI:
• InChI=1S/C8H6Cl2N2O2/c1-3-5(9)7(13)12-8(14)6(10)4(2)11(3)12/h1-2H3

• InChIKey:
• KFPXZZNCTKCXSW-UHFFFAOYSA-N

• 2,6-dichloro-1,7-dimethylpyrazolo[1,2-a]pyrazole-3,5-dione is a pyrazolopyrazole.

4,5-Diaminopyrimidine

In Stock

• CAS RN:
• 13754-19-3

• Formula:
• C4H6N4

• InChI:
• InChI=1S/C4H6N4/c5-3-1-7-2-8-4(3)6/h1-2H,5H2,(H2,6,7,8)

• InChIKey:
• PPAULTVPKLVLII-UHFFFAOYSA-N

• 4,5-Diaminopyrimidine, also known as 4,5-Diaminopyrimidine, is a useful research compound. Its molecular formula is C4H6N4 and its molecular weight is 110.12 g/mol. The purity is usually 95%.

1-(dimethoxymethyl)-2,3,4,5,6-pentafluorobenzene

In Stock

• CAS RN:
• 115754-19-3

• Formula:
• C9H7F5O2

• 1-(dimethoxymethyl)-2,3,4,5,6-pentafluorobenzene is a useful research compound. Its molecular formula is C9H7F5O2 and its molecular weight is 242.1. The purity is usually 95%.

2'-Methyl-3-(2-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898754-19-3

• Formula:
• C17H18OS

• InChI:
• InChI=1S/C17H18OS/c1-13-7-3-5-9-15(13)16(18)12-11-14-8-4-6-10-17(14)19-2/h3-10H,11-12H2,1-2H3

• InChIKey:
• HGHDTKYBSZXDIO-UHFFFAOYSA-N

• 2'-Methyl-3-(2-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H18OS and its molecular weight is 270.4 g/mol. The purity is usually 95%.

2-methyl-N-phenethyl-1-phenylpropan-1-amine

Usually In Stock

• CAS RN:
• 160254-19-3

• Formula:
• C18H23N

• InChI:
• InChI=1S/C18H23N/c1-15(2)18(17-11-7-4-8-12-17)19-14-13-16-9-5-3-6-10-16/h3-12,15,18-19H,13-14H2,1-2H3

• InChIKey:
• RZQCNCFIOOXJEU-UHFFFAOYSA-N

• 2-methyl-N-phenethyl-1-phenylpropan-1-amine is a useful research compound. Its molecular formula is C18H23N and its molecular weight is 253.389. The purity is usually 95%.

N-(2,4-dimethoxyphenyl)-1-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

Usually In Stock

• CAS RN:
• 864854-19-3

• Formula:
• C20H18N4O4

• InChI:
• InChI=1S/C20H18N4O4/c1-23-15(19(25)21-14-8-7-12(27-2)10-16(14)28-3)11-13-18(23)22-17-6-4-5-9-24(17)20(13)26/h4-11H,1-3H3,(H,21,25)

• InChIKey:
• RBDABGVVFIWROV-UHFFFAOYSA-N

• N-(2,4-dimethoxyphenyl)-1-methyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C20H18N4O4 and its molecular weight is 378.388. The purity is usually 95%.

9-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 893954-19-3

• Formula:
• C19H20FN5O2

• InChI:
• InChI=1S/C19H20FN5O2/c1-12(2)11-25-17(26)15-16(22(3)19(25)27)21-18-23(9-4-10-24(15)18)14-7-5-13(20)6-8-14/h5-8H,1,4,9-11H2,2-3H3

• InChIKey:
• CAWZUHPQDAQTTG-UHFFFAOYSA-N

• 9-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H20FN5O2 and its molecular weight is 369.4. The purity is usually 95%.

Ethyl 3-[(3,4-dimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

Usually In Stock

• CAS RN:
• 932354-19-3

• Formula:
• C19H19NO6S2

• InChI:
• InChI=1S/C19H19NO6S2/c1-4-26-19(21)17-18(13-7-5-6-8-16(13)27-17)28(22,23)20-12-9-10-14(24-2)15(11-12)25-3/h5-11,20H,4H2,1-3H3

• InChIKey:
• LYXAVWIVALGOSF-UHFFFAOYSA-N

• Ethyl 3-[(3,4-dimethoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C19H19NO6S2 and its molecular weight is 421.48. The purity is usually 95%.

N-(4-fluorobenzyl)butan-2-amine

In Stock

• CAS RN:
• 343854-19-3

• Formula:
• C11H16FN

• InChI:
• InChI=1S/C11H16FN/c1-3-9(2)13-8-10-4-6-11(12)7-5-10/h4-7,9,13H,3,8H2,1-2H3

• InChIKey:
• ZDIMCFHGMAHYSX-UHFFFAOYSA-N

• N-(4-fluorobenzyl)butan-2-amine is a useful research compound. Its molecular formula is C11H16FN and its molecular weight is 181.25 g/mol. The purity is usually 95%.

2-(1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-n,n-dimethylacetamide

In Stock

• CAS RN:
• 178554-19-3

• Formula:
• C27H31N7O2

• InChI:
• InChI=1S/C27H31N7O2/c1-5-6-11-24-28-18(2)23(16-25(35)33(3)4)27(36)34(24)17-19-12-14-20(15-13-19)21-9-7-8-10-22(21)26-29-31-32-30-26/h7-10,12-15H,5-6,11,16-17H2,1-4H3,(H,29,30,31,32)

• InChIKey:
• YJCTXBGUUHQWBW-UHFFFAOYSA-N

• 2-(1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-n,n-dimethylacetamide, also known as 2-(1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-n,n-dimethylacetamide, is a useful research compound. Its molecular formula is C27H31N7O2 and its molecular weight is 485.592. The purity is usually 95%.

Aspartyl-alanyl-diketopiperazine

In Stock

• CAS RN:
• 110954-19-3

• Formula:
• C7H10N2O4

• InChI:
• InChI=1S/C7H10N2O4/c1-3-6(12)9-4(2-5(10)11)7(13)8-3/h3-4H,2H2,1H3,(H,8,13)(H,9,12)(H,10,11)/t3-,4-/m0/s1

• InChIKey:
• RVLCUCVJZVRNDC-IMJSIDKUSA-N

• Aspartyl-alanyl-diketopiperazine is under investigation in clinical trial NCT03349645 (An Open Label Extension Study to Assess the Safety of Long-Term Treatment With Ampion for Severe OA of the Knee).

2-(2,4-difluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one

In Stock

• CAS RN:
• 2549054-19-3

• Formula:
• C16H17F2N3O

• InChI:
• InChI=1S/C16H17F2N3O/c1-11-6-19-21(7-11)10-12-8-20(9-12)16(22)4-13-2-3-14(17)5-15(13)18/h2-3,5-7,12H,4,8-10H2,1H3

• InChIKey:
• QABCCRHPPNSBGT-UHFFFAOYSA-N

• 2-(2,4-difluorophenyl)-1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}ethan-1-one is a useful research compound. Its molecular formula is C16H17F2N3O and its molecular weight is 305.32 g/mol. The purity is usually 95%.

4-(Benzylamino)-1-methyl-1H-pyrazole-5-carboxylic acid

Usually In Stock

• CAS RN:
• 1006954-19-3

• Formula:
• C12H13N3O2

• InChI:
• InChI=1S/C12H13N3O2/c1-15-11(12(16)17)10(8-14-15)13-7-9-5-3-2-4-6-9/h2-6,8,13H,7H2,1H3,(H,16,17)

• InChIKey:
• YOHYRHMLYLDUJC-UHFFFAOYSA-N

• 4-(Benzylamino)-1-methyl-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.255. The purity is usually 95%.

3-Amino-1-(3,5-dimethylphenyl)-2-pyrrolidinone

In Stock

• CAS RN:
• 1247354-19-3

• Formula:
• C12H16N2O

• InChI:
• InChI=1S/C12H16N2O/c1-8-5-9(2)7-10(6-8)14-4-3-11(13)12(14)15/h5-7,11H,3-4,13H2,1-2H3

• InChIKey:
• NNEFLPDNEYBWNW-UHFFFAOYSA-N

• 3-Amino-1-(3,5-dimethylphenyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.273. The purity is usually 95%.

2-(2-Propan-2-yloxan-4-yl)propan-1-amine

Usually In Stock

• CAS RN:
• 1543954-19-3

• Formula:
• C11H23NO

• InChI:
• InChI=1S/C11H23NO/c1-8(2)11-6-10(4-5-13-11)9(3)7-12/h8-11H,4-7,12H2,1-3H3

• InChIKey:
• RBOMHOIAKOYSMO-UHFFFAOYSA-N

• 2-(2-Propan-2-yloxan-4-yl)propan-1-amine is a useful research compound. Its molecular formula is C11H23NO and its molecular weight is 185.311. The purity is usually 95%.

N-(4-Fluorobenzyl)-2-butanamine hydrochloride

• CAS RN:
• 1049678-16-1; 343854-19-3

• Formula:
• C11H17ClFN

• InChI:
• InChI=1S/C11H16FN.ClH/c1-3-9(2)13-8-10-4-6-11(12)7-5-10;/h4-7,9,13H,3,8H2,1-2H3;1H

• InChIKey:
• MDKWVKAZNKWNJZ-UHFFFAOYSA-N

• N-(4-Fluorobenzyl)-2-butanamine hydrochloride is a useful research compound. Its molecular formula is C11H17ClFN and its molecular weight is 217.71. The purity is usually 95%.